Cas no 1989671-80-8 (methyl[(pyridazin-3-yl)methyl]amine dihydrochloride)

• Product Name: methyl[(pyridazin-3-yl)methyl]amine dihydrochloride
• CAS No: 1989671-80-8
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• MDL: MFCD30342871
• CID: 4633004
• PubChem ID: 122164401
• Update Time: 2025-05-24

methyl[(pyridazin-3-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinemethanamine, N-methyl-, hydrochloride (1:2)
• methyl[(pyridazin-3-yl)methyl]amine dihydrochloride

• MDL： MFCD30342871
• Inchi： 1S/C6H9N3.ClH/c1-7-5-6-3-2-4-8-9-6;/h2-4,7H,5H2,1H3;1H
• InChI Key： CTHIAYXCHSRESM-UHFFFAOYSA-N
• SMILES： C(C1N=NC=CC=1)NC.Cl

Additional information on methyl[(pyridazin-3-yl)methyl]amine dihydrochloride

Recent Advances in the Study of Methyl[(pyridazin-3-yl)methyl]amine Dihydrochloride (CAS: 1989671-80-8)

Methyl[(pyridazin-3-yl)methyl]amine dihydrochloride (CAS: 1989671-80-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, with its unique pyridazine scaffold, has been investigated for its role in modulating various biological targets. Pyridazine derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent research has explored the potential of methyl[(pyridazin-3-yl)methyl]amine dihydrochloride as a building block for the design of small-molecule inhibitors targeting key enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial for the treatment of cancers and inflammatory diseases.

One of the key advancements in the study of this compound is its improved synthetic methodology. Researchers have developed more efficient and scalable routes for its preparation, ensuring higher yields and purity. These advancements are critical for its application in large-scale pharmaceutical production. Additionally, structural modifications of the compound have been explored to enhance its bioavailability and target specificity, addressing some of the challenges associated with its pharmacokinetic properties.

In terms of biological activity, recent in vitro and in vivo studies have provided promising results. Methyl[(pyridazin-3-yl)methyl]amine dihydrochloride has shown efficacy in preclinical models of certain cancers, where it acts by inhibiting specific signaling pathways that drive tumor growth. Furthermore, its potential as an anti-inflammatory agent has been investigated, with studies indicating its ability to suppress pro-inflammatory cytokines. These findings underscore the compound's versatility and its potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as toxicity, metabolic stability, and formulation need to be addressed in future studies. However, the ongoing research on methyl[(pyridazin-3-yl)methyl]amine dihydrochloride continues to provide valuable insights into its mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives based on this compound, paving the way for new treatment options in various disease areas.

In conclusion, methyl[(pyridazin-3-yl)methyl]amine dihydrochloride (CAS: 1989671-80-8) represents a promising chemical entity with broad applications in drug discovery. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop novel therapeutics. Continued exploration of its properties and optimization of its derivatives will likely yield significant contributions to the field of chemical biology and medicine.